N-(2,4-difluorophenyl)-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H14F3N3O2S2/c22-13-3-1-12(2-4-13)10-27-20(29)19-17(7-8-30-19)26-21(27)31-11-18(28)25-16-6-5-14(23)9-15(16)24/h1-9H,10-11H2,(H,25,28)
• InChI Key: IJSFZLDIXDAZAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=C(C=C4)F)F)F
• Molecular Formula: C21H14F3N3O2S2
• Molecular Weight: 461.5 g/mol
• CAS No.: 1252907-21-3

Description

N-(2,4-difluorophenyl)-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C21H14F3N3O2S2 and its molecular weight is 461.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

• A study reported the synthesis of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives, including compounds with structural similarities to the specified molecule, demonstrating potent anticancer activity against various human cancer cell lines. These compounds, including N-substituted acetamide derivatives, were nearly as active as doxorubicin, highlighting their potential as therapeutic agents in cancer treatment (Hafez & El-Gazzar, 2017).

Crystal Structures

• Research into the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides has provided insights into the molecular configurations and intermolecular interactions of these compounds. These studies are essential for understanding the chemical and physical properties that contribute to their biological activities (Subasri et al., 2016).

Quantum Chemical Insights

• Another study focused on a similar compound, exploring its structure, vibrational assignments, and molecular interactions through quantum chemical analysis. This research provides a deeper understanding of the molecule's properties, including drug likeness and potential antiviral potency, particularly in the context of inhibiting SARS-CoV-2 protein, which is crucial for developing treatments against COVID-19 (Mary et al., 2020).

Dual Inhibitors

• The synthesis of thieno[2,3-d]pyrimidine derivatives as dual inhibitors of thymidylate synthase and dihydrofolate reductase highlights another application in the realm of medicinal chemistry. These compounds have demonstrated significant inhibitory activities, suggesting their utility in cancer therapy by targeting multiple pathways (Gangjee et al., 2008).